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Compound of Interest

Compound Name: 3-Methoxy-1H-indole

Cat. No.: B178170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methoxy-1H-indole is a heterocyclic aromatic compound belonging to the indole family. The

indole scaffold is a crucial pharmacophore in numerous biologically active compounds and

natural products. The presence of a methoxy group at the 3-position can significantly influence

the molecule's physicochemical properties and biological activity. This technical guide provides

an in-depth overview of the core physicochemical properties of 3-Methoxy-1H-indole, details

on experimental protocols for their determination, and a discussion of its potential biological

significance based on related compounds.

Physicochemical Properties
The physicochemical properties of a compound are critical in drug discovery and development,

influencing its absorption, distribution, metabolism, and excretion (ADME) profile. The following

tables summarize the available quantitative data for 3-Methoxy-1H-indole.
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Identifier Value Source

IUPAC Name 3-methoxy-1H-indole PubChem[1]

CAS Number 16712-55-3 ChemScene[2]

Molecular Formula C₉H₉NO ChemScene[2]

Molecular Weight 147.17 g/mol ChemScene[2]

Canonical SMILES COC1=CNC2=CC=CC=C21 PubChem[1]

Computed Physicochemical

Properties
Value Source

Topological Polar Surface Area

(TPSA)
25.02 Å² ChemScene[2]

logP (Octanol-Water Partition

Coefficient)
2.1765 ChemScene[2]

Hydrogen Bond Acceptor

Count
1 ChemScene[2]

Hydrogen Bond Donor Count 1 ChemScene[2]

Rotatable Bond Count 1 ChemScene[2]

pKa (Predicted) 16.49 ± 0.30 Guidechem

Experimental Physical

Properties
Value Source

Melting Point Data not available

Boiling Point Data not available

Aqueous Solubility Data not available

Note: Experimental data for melting point, boiling point, and aqueous solubility of 3-Methoxy-
1H-indole are not readily available in the cited literature. The provided pKa value is a
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computational prediction.

Experimental Protocols
Detailed experimental protocols are essential for the accurate and reproducible determination

of physicochemical properties. Below are generalized methodologies for key experiments.

Melting Point Determination
The melting point of a solid is a key indicator of its purity. A sharp melting range typically

signifies a pure compound.

Apparatus: Capillary melting point apparatus, capillary tubes, thermometer.

Procedure:

A small, finely powdered sample of the compound is packed into a capillary tube, sealed at

one end.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature at which the first drop of liquid appears (onset of melting) and the

temperature at which the entire solid has turned into a clear liquid (completion of melting)

are recorded as the melting range.

Boiling Point Determination
The boiling point is a characteristic physical property of a liquid.

Apparatus: Thiele tube or other heating apparatus, small test tube, capillary tube (sealed at

one end), thermometer.

Procedure:

A small amount of the liquid is placed in a small test tube.
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A capillary tube, sealed at the bottom, is inverted and placed in the test tube.

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling liquid (e.g., mineral oil).

As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary

tube.

The heat is removed, and the temperature at which the liquid begins to enter the capillary

tube is recorded as the boiling point.

Aqueous Solubility Determination
Solubility is a crucial parameter for drug absorption and formulation.

Apparatus: Vials, analytical balance, shaker, filtration device, analytical instrument for

quantification (e.g., HPLC-UV).

Procedure (Shake-Flask Method):

An excess amount of the solid compound is added to a known volume of water in a vial.

The vial is sealed and agitated (e.g., in a shaker bath) at a constant temperature until

equilibrium is reached (typically 24-48 hours).

The suspension is filtered to remove the undissolved solid.

The concentration of the dissolved compound in the filtrate is determined using a suitable

analytical method, such as High-Performance Liquid Chromatography with UV detection

(HPLC-UV).

Potential Biological Activity and Signaling Pathways
While specific biological data for 3-Methoxy-1H-indole is limited in the available literature, the

broader class of methoxy-substituted indoles has been the subject of extensive research,

revealing a wide range of biological activities.[3]

General Biological Activities of Methoxyindoles
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Methoxy-substituted indoles have demonstrated a variety of pharmacological effects, including:

Anticancer Activity: Many indole derivatives exhibit cytotoxic effects against various cancer

cell lines.[4]

Antimicrobial Activity: The indole scaffold is present in many compounds with antibacterial

and antifungal properties.[5]

Antimycobacterial Activity: Certain substituted indoles have shown inhibitory activity against

Mycobacterium tuberculosis.[6]

Anti-inflammatory and Antioxidant Activity: Methoxyindoles have been investigated for their

potential to mitigate inflammation and oxidative stress.

Potential Signaling Pathway Involvement
Given the known activities of related indole compounds, 3-Methoxy-1H-indole could

potentially modulate various cellular signaling pathways. Research on other indole derivatives

has implicated their involvement in pathways such as:

PI3K/Akt/mTOR Pathway: This pathway is crucial for cell growth, proliferation, and survival,

and is a common target for anticancer agents. Indole-3-carbinol and its derivatives have

been shown to modulate this pathway.

MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase pathway is involved in

cellular responses to a variety of stimuli and plays a key role in cancer. Indole alkaloids have

been found to affect this pathway.[7]

Bacterial Quorum Sensing: Indole and its derivatives can act as signaling molecules in

bacteria, influencing processes like biofilm formation and virulence.[8]

The following diagram illustrates a generalized workflow for investigating the biological activity

of a novel indole compound.
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Synthesis & Characterization

Biological Screening Mechanism of Action Studies
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General workflow for biological activity assessment.

The following diagram depicts a simplified representation of a signaling pathway that could be

investigated.
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Hypothetical signaling pathway modulation.

Conclusion
3-Methoxy-1H-indole is a compound of interest due to its structural relation to a wide range of

biologically active molecules. While comprehensive experimental data on its physicochemical
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properties and specific biological activities are currently limited in the public domain, this guide

provides a summary of the available computed data and outlines the standard experimental

procedures for their determination. Further research into the biological effects and mechanism

of action of 3-Methoxy-1H-indole is warranted to fully elucidate its potential in drug discovery

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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